Cas no 38194-50-2 (Sulindac)

• Product Name: Sulindac
• CAS No: 38194-50-2
• Molecular Formula: C₂₀H₁₇O₃FS
• Molecular Weight: 356.41058
• MDL: MFCD00599589
• CID: 54825
• PubChem ID: 354334891

Sulindac Properties

Names and Identifiers

• (Z)-2-(5-Fluoro-2-methyl-1-(4-(methylsulfinyl)benzylidene)-1H-inden-3-yl)acetic acid
• Sulindac
• (Z)-2-(5-Fluoro-2-methyl-1-(4-(methylsulfinyl)-benzylidene)-1H-inden-3-yl)acetic acid
• SULINDAC(RG)
• (Z)-2-(3-(4-(methylsulfinyl)benzylidene)-6-fluoro-2-methyl-3H-inden-1-yl)acetic acid
• (Z)-5-Fluoro-2-methyl-1-[p-(methylsulfinyl)benzylidene]indene-3-acetic acid
• Aclin
• AFLODAC
• Clinoril
• Clinoril,Aflodac,Sulreuma
• Clusinol
• Imbaral
• MK-231
• mobilin
• ReuMyl
• Saldac
• Sudac
• SULINOL
• SULREUMA
• (Z)-5-Fluoro-2-methyl-1-[(p-methylsulfinyl)benzylidene]-1H-indene-3-acetic Acid
• (Z)-2-[5-Fluoro-2-methyl-1-[4-(methylsulfinyl)benzylidene]-1H-inden-3-yl]acetic Acid

• MDL： MFCD00599589
• InChIKey： MLKXDPUZXIRXEP-MFOYZWKCSA-N
• Inchi： 1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-
• SMILES： O=C(CC(C1=C2C=CC(F)=C1)=C(/C2=C/C3=CC=C(C=C3)S(C)=O)C)O

Computed Properties

• Exact Mass: 356.08800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 356.088
• Heavy Atom Count: 25
• Complexity: 616
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 5.23120
• PSA: 73.58000
• Merck: 8982
• Refractive Index: 1.672
• Water Partition Coefficient: Soluble in water, methanol, ethanol.
• Boiling Point: 581.6°C at 760 mmHg
• Melting Point: 182.0 to 186.0 deg-C
• Flash Point: 305.6 °C
• Color/Form: Yellow crystals
• Solubility: Slightly soluble in ethanol, acetone, ethyl acetate or chloroform, poorly soluble in methanol, insoluble in water
• pka: pKa (25°) 4.7
• λmax: 327(0.05mol/L methanolic HCl)(lit.)
• Density: 1.2581 (estimate)

Sulindac Security Information

• Symbol:
• RTECS：NK8226000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： -
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：3249
• Hazard Statement： H301-H317-H334-H361
• Warning Statement： P201-P202-P261-P264-P270-P272-P280-P284-P301+P310+P330-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P308+P313-P405-P501
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 63-22-42/43
• Signal Word：Danger
• HazardClass：6.1

Sulindac Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes